1-cyclopropyl-3-((1-methyl-1H-imidazol-2-yl)thio)pyrazin-2(1H)-one

• IUPAC Name: 1-cyclopropyl-3-(1-methylimidazol-2-yl)sulfanylpyrazin-2-one
• InChI: InChI=1S/C11H12N4OS/c1-14-6-4-13-11(14)17-9-10(16)15(7-5-12-9)8-2-3-8/h4-8H,2-3H2,1H3
• InChI Key: KSOMNXMMVOJSNJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SC2=NC=CN(C2=O)C3CC3
• Molecular Formula: C11H12N4OS
• Molecular Weight: 248.31 g/mol
• CAS No.: 2310208-56-9

Description

1-cyclopropyl-3-((1-methyl-1H-imidazol-2-yl)thio)pyrazin-2(1H)-one is a useful research compound. Its molecular formula is C11H12N4OS and its molecular weight is 248.3. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Potential

Research in the synthesis of imidazo and triazolopyridines from dithioesters highlights a novel approach that could be applicable to compounds like 1-cyclopropyl-3-((1-methyl-1H-imidazol-2-yl)thio)pyrazin-2(1H)-one. This method offers advantages such as mild conditions, operational simplicity, and high yields, which are crucial for developing potential anticancer agents (A. Ramesha et al., 2016).

Antimicrobial and Anti-inflammatory Activities

The synthesis of imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, which share structural similarities with the compound of interest, has been explored for their potential as antimicrobial agents. These compounds have shown significant activities and provide a foundation for further exploration of related compounds in antimicrobial applications (C. Temple et al., 1987).

Novel Applications in Organic Synthesis

The development of new synthetic methodologies, such as those for the synthesis of pyrazoline and pyrrolidine derivatives, can be extended to the synthesis and functionalization of compounds like this compound. These methods enable the construction of complex molecules with potential applications in pharmaceuticals and materials science (Terry P. Lebold et al., 2009).

Potential as Ligand Precursors

Research into novel cyclophanes consisting of imidazolium- and pyrazole-moieties suggests that similar compounds might act as ligand precursors, offering applications in supramolecular chemistry and catalysis. The ability to form hydrogen bonds and act as binucleating ligands opens up avenues for the use of such compounds in the design of new catalytic systems (Philipp J. Altmann et al., 2015).